Cas no 720702-41-0 ((1-Methyl-1H-pyrazol-5-yl)boronic acid)
720702-41-0 structure
Product Name:(1-Methyl-1H-pyrazol-5-yl)boronic acid
CAS No:720702-41-0
MF:C4H7BN2O2
MW:125.921580553055
MDL:MFCD11053031
CID:654282
PubChem ID:11182610
Update Time:2025-04-19
(1-Methyl-1H-pyrazol-5-yl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Methylpyrazole-5-boronic acid
- (1-Methyl-1H-pyrazol-5-yl)-boronic acid
- Boronic acid, B-(1-methyl-1H-pyrazol-5-yl)-
- 1-Methyl-pyrazole-5-boronic acid
- (1-methyl-1H-pyrazol-5-yl)boronic acid(SALTDATA: FREE)
- 1-Methyl-1H-pyrazole-5-boronic acid
- (1-Methyl-1H-pyrazol-5-yl)boronic acid
- (2-methylpyrazol-3-yl)boronic acid
- 1-methyl-1H-pyrazol-5-ylboronic acid
- 1-Methyl-1H-pyrazol-5-yl-5-boronic acid
- Boronic acid, (1-methyl-1H-pyrazol-5-yl)-
- 2-METHYL-2H-PYRAZOLE-3-BORONIC ACID
- KSC635I9H
- AMBA00069
- 2-methylpyrazol-3-ylboronic acid
- MGNBKNBEZGLHNF-UHFFFAOYSA-N
- 1-Methyl-pyrazole-5
-
- MDL: MFCD11053031
- Inchi: 1S/C4H7BN2O2/c1-7-4(5(8)9)2-3-6-7/h2-3,8-9H,1H3
- InChI Key: MGNBKNBEZGLHNF-UHFFFAOYSA-N
- SMILES: OB(C1=CC=NN1C)O
Computed Properties
- Exact Mass: 126.06000
- Monoisotopic Mass: 126.0600576 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 125.92
- Topological Polar Surface Area: 58.3
Experimental Properties
- Boiling Point: 323°C at 760 mmHg
- PSA: 58.28000
- LogP: -1.90010
(1-Methyl-1H-pyrazol-5-yl)boronic acid Security Information
- Hazard Statement: H302-H315-H319-H332-H335
- Hazard Category Code: 36
- Safety Instruction: 26
(1-Methyl-1H-pyrazol-5-yl)boronic acid Customs Data
- HS CODE:2933199090
- Customs Data:
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(1-Methyl-1H-pyrazol-5-yl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A049000006-25g |
(1-Methyl-1H-pyrazol-5-yl)-boronic acid |
720702-41-0 | 97% | 25g |
$175.06 | 2023-09-01 | |
| Chemenu | CM108510-10g |
(1-methyl-1H-pyrazol-5-yl)boronic acid |
720702-41-0 | 95+% | 10g |
$63 | 2021-08-06 | |
| Chemenu | CM108510-25g |
(1-methyl-1H-pyrazol-5-yl)boronic acid |
720702-41-0 | 95+% | 25g |
$122 | 2021-08-06 | |
| Chemenu | CM108510-100g |
(1-methyl-1H-pyrazol-5-yl)boronic acid |
720702-41-0 | 95+% | 100g |
$512 | 2021-08-06 | |
| ChemScence | CS-D0545-5g |
(1-Methyl-1H-pyrazol-5-yl)-boronic acid |
720702-41-0 | 99.97% | 5g |
$44.0 | 2021-09-02 | |
| ChemScence | CS-D0545-10g |
(1-Methyl-1H-pyrazol-5-yl)-boronic acid |
720702-41-0 | 99.97% | 10G |
$42.0 | 2022-04-26 | |
| ChemScence | CS-D0545-25g |
(1-Methyl-1H-pyrazol-5-yl)-boronic acid |
720702-41-0 | 99.97% | 25G |
$79.0 | 2022-04-26 | |
| ChemScence | CS-D0545-100g |
(1-Methyl-1H-pyrazol-5-yl)-boronic acid |
720702-41-0 | 99.97% | 100G |
$270.0 | 2022-04-26 | |
| ChemScence | CS-D0545-500g |
(1-Methyl-1H-pyrazol-5-yl)-boronic acid |
720702-41-0 | 99.97% | 500g |
$980.0 | 2022-04-26 | |
| Matrix Scientific | 068538-5g |
(1-Methyl-1H-pyrazol-5-yl)-boronic acid, >95% |
720702-41-0 | >95% | 5g |
$59.00 | 2023-09-10 |
(1-Methyl-1H-pyrazol-5-yl)boronic acid Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:720702-41-0)(1-Methyl-1H-pyrazol-5-yl)boronic acid
Order Number:A837410
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:40
Price ($):173.0
Email:sales@amadischem.com
(1-Methyl-1H-pyrazol-5-yl)boronic acid Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:720702-41-0)(1-Methyl-1H-pyrazol-5-yl)boronic acid
Purity:99%
Quantity:100g
Price ($):173.0